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Compound of Interest

Compound Name: Vegfr-2-IN-18

Cat. No.: B12400087 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the

protection of personnel and the environment. This guide provides essential, step-by-step

procedures for the proper disposal of Vegfr-2-IN-18, a small molecule kinase inhibitor.

Adherence to these protocols is critical for maintaining a safe research environment and

complying with regulatory standards.

Vegfr-2-IN-18 is classified as a hazardous substance, being harmful if swallowed and very

toxic to aquatic life with long-lasting effects. Therefore, it must be disposed of as hazardous

chemical waste through an approved waste disposal service.

Hazard and Safety Information
A clear understanding of the hazards associated with Vegfr-2-IN-18 is the first step in its safe

handling and disposal. The following table summarizes key safety data.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Acute toxicity,

Oral (Category 4)

GHS07

(Exclamation

mark)

Warning H315: Causes

skin

irritation.H319:

Causes serious

eye

irritation.H335:

May cause

respiratory

irritation.H302:

Harmful if

swallowed.H410:

Very toxic to

aquatic life with

long lasting

effects.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.P

264: Wash skin

thoroughly after

handling.P270:

Do not eat, drink

or smoke when

using this

product.P273:

Avoid release to

the

environment.P30

1 + P312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel

unwell.P302 +

P352: IF ON

SKIN: Wash with

plenty of soap

and water.P305

+ P351 + P338:

IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue

rinsing.P330:
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Rinse

mouth.P391:

Collect

spillage.P501:

Dispose of

contents/contain

er to an

approved waste

disposal plant.

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of Vegfr-2-IN-18
waste, including pure solid, solutions, and contaminated labware. This workflow is designed to

meet general laboratory safety standards. Researchers should always consult their institution's

specific Environmental Health and Safety (EHS) guidelines.

1. Waste Segregation and Collection:

Solid Waste: Collect pure Vegfr-2-IN-18 powder, contaminated personal protective

equipment (PPE) such as gloves and weighing papers, and other solid materials in a

dedicated, properly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Vegfr-2-IN-18 in a separate, leak-proof, and

chemically compatible hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's EHS.

Sharps Waste: Needles, syringes, or other sharps contaminated with Vegfr-2-IN-18 must be

disposed of in a designated sharps container for hazardous chemical waste.

Glassware: Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or

acetone) and collect the rinsate as hazardous liquid waste. Once decontaminated, the

glassware can be washed and reused or disposed of according to standard laboratory

procedures for non-hazardous glass.

2. Container Selection and Labeling:
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Use containers that are in good condition, compatible with the chemical waste, and have a

secure, tight-fitting lid.

Label all waste containers clearly with "Hazardous Waste" and the full chemical name:

"Vegfr-2-IN-18". Do not use abbreviations.

Include the approximate concentration and volume of the waste, as well as the date of

accumulation.

3. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled hazardous waste containers in a designated Satellite

Accumulation Area (SAA) within the laboratory.

The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.

Ensure secondary containment is in place to capture any potential leaks or spills.

4. Arranging for Disposal:

Once the waste container is full or has reached the storage time limit set by your institution,

arrange for pickup by your institution's EHS or a licensed hazardous waste disposal

contractor.

Follow your institution's specific procedures for requesting a waste pickup.

5. Documentation:

Maintain a log of the hazardous waste generated, including the chemical name, quantity, and

date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Vegfr-2-IN-18.
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Disposal workflow for Vegfr-2-IN-18.
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To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Vegfr-2-IN-
18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400087#vegfr-2-in-18-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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